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Compound of Interest

Compound Name: Acetyl triethyl citrate

Cat. No.: B1665431

Foreword: The Imperative for Safer Medical
Materials

In the landscape of medical device innovation, the pursuit of patient safety is paramount. The
materials we choose to incorporate into devices that interact with the human body are
subjected to rigorous scrutiny to ensure they do not elicit adverse biological responses. For
decades, the industry has sought alternatives to traditional plasticizers like phthalates, which
have raised toxicological concerns. Among the forefront of these safer alternatives is Acetyl
Triethyl Citrate (ATEC), a non-toxic, biocompatible plasticizer increasingly favored for its
favorable safety profile and performance characteristics.[1][2][3] This guide provides an in-
depth technical exploration of the biocompatibility of ATEC, offering researchers, scientists, and
drug development professionals a comprehensive resource for its evaluation and
implementation in medical devices.

Acetyl Triethyl Citrate (ATEC): A Profile of a
Biocompatible Plasticizer

Acetyl Triethyl Citrate (ATEC), with the chemical formula C14H220s, is a citrate ester
produced through the acetylation of Triethyl Citrate (TEC).[1] It is a clear, odorless, and oily
liquid that serves as an effective plasticizer for a variety of polymers used in medical
applications, including polyvinyl chloride (PVC) and cellulose derivatives.[1][3] Its primary
function is to enhance the flexibility and durability of these materials, making them suitable for a
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wide range of medical products.[1] ATEC is recognized for its low toxicity and is considered a
safer alternative to many conventional plasticizers.[2][4]

Key Properties of ATEC:

Property Value Reference
CAS Number 77-89-4 [1]
Molecular Formula C14H220s [1]
Molecular Weight 318.32 g/mol [1]

FDA-approved for food contact
Regulatory Status _ L [11[3]1[5]
and medical applications.

The Framework for Biocompatibility Assessment:
ISO 10993

The biological evaluation of medical devices is governed by the internationally recognized
standard ISO 10993, "Biological evaluation of medical devices."[6][7] This series of standards
provides a framework for determining the biocompatibility of a medical device and its
constituent materials. The evaluation follows a risk management approach, considering the
nature and duration of contact the device will have with the body.[6][8] For a material like ATEC,
a comprehensive biocompatibility assessment will typically involve a battery of tests to evaluate
its potential to cause adverse effects such as cytotoxicity, sensitization, irritation, and adverse
interactions with blood.

Logical Flow of Biocompatibility Evaluation for ATEC-Containing Medical Devices
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Phase 1: Initial Assessment

Material Characterization Review of Existing Data
(ATEC in Polymer Matrix) (Toxicology, Clinical Use)
Phase 2: In Vitro Testing
(Cytotoxicity (IsO 10993-5))
If cytotoxic potential If cytotoxic potential
is not significant is not significant

Phase 3: In Vivo Testing (as recglired)

Gensitization (IsO 10993-1094* Grritation (ISO 10993-1OD
Gemocompatibility (ISO 10993-49

Phase 4: Final Biocompatibility Assessment

(Risk Assessment & Report)
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Key Hemocompatibility Endpoints (ISO 10993-4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Triethyl Citrate in Medical Devices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665431#exploring-the-biocompatibility-of-acetyl-
triethyl-citrate-for-medical-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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